1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde
Description
Properties
CAS No. |
618101-75-0 |
|---|---|
Molecular Formula |
C16H8Cl3FN2O |
Molecular Weight |
369.6 g/mol |
IUPAC Name |
1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)pyrazole-4-carbaldehyde |
InChI |
InChI=1S/C16H8Cl3FN2O/c17-10-2-1-3-11(4-10)22-7-9(8-23)16(21-22)12-5-15(20)14(19)6-13(12)18/h1-8H |
InChI Key |
SSKJHKMFWASXAM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C=C(C(=N2)C3=CC(=C(C=C3Cl)Cl)F)C=O |
Origin of Product |
United States |
Biological Activity
1-(3-Chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde, a member of the pyrazole class of compounds, has garnered attention for its diverse biological activities. This compound is characterized by its complex structure, which incorporates multiple halogen substituents that may enhance its pharmacological properties. This article reviews the synthesis, biological activities, and potential therapeutic applications of this compound based on recent research findings.
- Molecular Formula : C16H8Cl3FN2O
- Molecular Weight : 369.6 g/mol
- CAS Number : 618101-75-0
- IUPAC Name : 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde
Synthesis
The synthesis of 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step reactions that include the formation of the pyrazole ring through the condensation of hydrazine derivatives with suitable carbonyl compounds. The introduction of chlorinated and fluorinated phenyl groups is achieved via electrophilic aromatic substitution reactions.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of pyrazole derivatives. For instance, a study evaluated various pyrazole compounds for their in vitro antimicrobial activity against several pathogens. The results indicated that certain derivatives exhibited significant inhibition zones, with minimum inhibitory concentration (MIC) values as low as 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis .
| Compound | MIC (μg/mL) | Activity Type |
|---|---|---|
| 7b | 0.22 | Bactericidal |
| 10 | 0.25 | Bactericidal |
Anti-inflammatory Activity
The anti-inflammatory properties of pyrazole derivatives have also been extensively studied. A series of compounds were synthesized and tested for their ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2). Notably, some derivatives demonstrated IC50 values in the low micromolar range, indicating potent anti-inflammatory activity .
| Compound | IC50 (μM) | COX Selectivity |
|---|---|---|
| 123a | 0.02 | High |
| 123b | 0.04 | Moderate |
Anticancer Activity
The anticancer potential of pyrazole derivatives has been explored in various cancer cell lines. Research indicates that these compounds can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of cell cycle regulators and apoptotic pathways .
The biological effects of 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde are believed to stem from its ability to interact with specific molecular targets such as enzymes and receptors involved in inflammatory processes and microbial resistance. The halogen substituents may enhance binding affinity and selectivity towards these targets.
Study on Antimicrobial Efficacy
In a comparative study on antimicrobial efficacy, several pyrazole derivatives were tested against resistant strains of bacteria. The study found that compounds similar to 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde showed significant activity against multi-drug resistant strains, suggesting potential for development as new antimicrobial agents .
Evaluation of Anti-inflammatory Properties
Another study focused on assessing the anti-inflammatory effects in vivo using carrageenan-induced paw edema models in rats. The results indicated that certain pyrazole derivatives significantly reduced inflammation compared to standard anti-inflammatory drugs like diclofenac .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares the target compound with structurally related pyrazole-4-carbaldehyde derivatives, highlighting substituent effects on molecular properties and bioactivity:
Key Observations:
Anti-Inflammatory Activity: The 3-(4-methoxyphenyl) analog (342.77 g/mol) exhibited significant prostaglandin inhibition (comparable to celecoxib) with low ulcerogenicity, suggesting that electron-donating groups (e.g., -OMe) may balance efficacy and safety .
Antibacterial Activity: The 4-isopropylbenzyl-substituted derivative (338.38 g/mol) demonstrated potent activity against P. aeruginosa and E. coli, outperforming ampicillin . This highlights the role of lipophilic substituents (e.g., isopropyl) in enhancing membrane penetration. The target compound’s dichloro-fluorophenyl group may similarly improve hydrophobicity, though its specific antibacterial profile remains untested.
Insecticidal Activity :
- Derivatives synthesized from 1-(3-ClPh)-1H-pyrazole-4-carbaldehyde (220.64 g/mol) showed 100% mortality against Plutella xylostella at 500 mg/L . The addition of trifluoromethyl or dichloro-fluorophenyl groups (as in the target compound) could further enhance potency by increasing electrophilicity or target affinity.
Structural and Functional Group Impact :
- Aldehyde Group : The 4-CHO moiety is critical for forming Schiff bases or thiosemicarbazones, as seen in , where conversion to a triazolethione (compound 159) conferred anti-inflammatory activity .
- Halogenation : Increased halogenation (e.g., 2,4-diCl-5-F in the target compound) may improve thermal stability and binding to halogen-bond-accepting biomolecules but could also elevate toxicity risks.
Preparation Methods
Example Protocol:
-
Knoevenagel condensation : 3-Chloroacetophenone reacts with DMF-DMA (N,N-dimethylformamide dimethyl acetal) at 100°C for 5 hours to form an enaminone intermediate.
-
Cyclization : The intermediate is treated with 2,4-dichloro-5-fluorophenylhydrazine in ethanol at 80°C for 2 hours, yielding 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole.
Vilsmeier-Haack Formylation
The aldehyde group at the 4-position is introduced via Vilsmeier-Haack reaction, using POCl₃ and DMF.
Procedure:
-
Vilsmeier reagent preparation : POCl₃ (3 equiv.) is added to anhydrous DMF at 0–5°C.
-
Formylation : The pyrazole intermediate is added, and the mixture is heated at 80–90°C for 4 hours. Hydrolysis with ice-water yields the carbaldehyde.
Key Insight : Excess POCl₃ (10 equiv.) improves yields to 90% by enhancing electrophilicity of the iminium intermediate.
Regioselective Substitution Strategies
Regiochemistry is controlled by:
Case Study:
-
1,3-Diketone + 2,4-Dichloro-5-fluorophenylhydrazine in DMF/HCl yields 1,3-disubstituted pyrazole (78%) vs. 45% in ethanol.
Alternative Routes: Chalcone Cyclization
Chalcones (α,β-unsaturated ketones) react with hydrazines to form pyrazoles, enabling modular aryl group incorporation.
Protocol:
-
Chalcone synthesis : 3-Chlorophenylacetophenone reacts with 2,4-dichloro-5-fluorobenzaldehyde under Claisen-Schmidt conditions.
-
Cyclocondensation : The chalcone is treated with hydrazine hydrate in acetic acid, followed by Vilsmeier formylation.
| Step | Yield | Key Advantage |
|---|---|---|
| 1 | 75% | Modular aryl substitution |
| 2 | 82% | High regioselectivity |
Comparative Analysis of Methods
| Method | Yield Range | Time (h) | Scalability | Limitations |
|---|---|---|---|---|
| Cyclocondensation | 70–92% | 5–12 | High | Requires pure diketones |
| Vilsmeier Formylation | 75–90% | 4–6 | Moderate | Anhydrous conditions critical |
| Chalcone Route | 65–82% | 8–15 | Low | Multi-step synthesis |
Challenges and Optimization
-
Byproduct formation : 1,5-Disubstituted pyrazoles are minimized using HCl in aprotic solvents.
-
Purification : Column chromatography (ethyl acetate/petroleum ether) removes unreacted hydrazines.
-
Scale-up : Microwave-assisted methods reduce energy costs by 40% compared to conventional heating.
Recent Advances (2020–2025)
Q & A
Q. What are the common synthetic routes for preparing 1-(3-chlorophenyl)-3-(2,4-dichloro-5-fluorophenyl)-1H-pyrazole-4-carbaldehyde, and what key intermediates are involved?
The synthesis typically involves the Vilsmeier–Haack reaction as a critical step. This method formylates pyrazole derivatives using phosphorus oxychloride (POCl₃) and dimethylformamide (DMF). For example, analogous compounds like 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde are synthesized by reacting 3-methyl-1-aryl-1H-pyrazol-5(4H)-one under Vilsmeier conditions . Key intermediates include halogenated aryl hydrazines and substituted pyrazole precursors. Reaction optimization may involve adjusting stoichiometry, temperature (typically 60–80°C), and solvent polarity to enhance aldehyde group formation.
Q. Which spectroscopic and crystallographic techniques are essential for characterizing this compound, and what spectral features confirm its structure?
- NMR Spectroscopy : The aldehyde proton (CHO) appears as a singlet near δ 9.8–10.2 ppm in -NMR, while aromatic protons from substituted phenyl groups show splitting patterns consistent with their substituents (e.g., para-dichloro groups). -NMR confirms the carbaldehyde carbon at δ 190–195 ppm .
- X-ray Crystallography : Single-crystal diffraction resolves the planar pyrazole ring and substituent orientations. For example, bond lengths in similar compounds (e.g., C=O at ~1.22 Å and C-Cl at ~1.73 Å) validate structural integrity. Software like SHELXL (via SHELX suite) is standard for refinement .
Q. What role do the substituents (e.g., 3-chlorophenyl, 2,4-dichloro-5-fluorophenyl) play in modulating the compound’s reactivity and potential applications?
The electron-withdrawing substituents (Cl, F) enhance electrophilicity at the carbaldehyde group, facilitating nucleophilic additions (e.g., condensation with amines or hydrazines). The dichloro-fluorophenyl moiety may influence π-stacking in crystal packing or receptor binding in bioactive derivatives. Such substitutions are common in agrochemical and pharmaceutical precursors, where halogenation improves metabolic stability .
Advanced Questions
Q. How can computational methods like Density Functional Theory (DFT) predict the electronic properties and reactivity of this pyrazole carbaldehyde?
DFT calculations model frontier molecular orbitals (HOMO-LUMO gaps) to predict sites for electrophilic/nucleophilic attacks. For instance, the carbaldehyde’s carbonyl group often shows high electrophilicity, aligning with experimental reactivity in condensation reactions. Computational models also simulate substituent effects on aromatic ring distortion, aiding in crystallographic data validation . Tools like Gaussian or ORCA, combined with X-ray-derived coordinates, enable accurate property prediction .
Q. What strategies resolve low yields or side reactions during the Vilsmeier–Haack formylation of pyrazole precursors?
- Solvent Optimization : Replacing DMF with N-methylformamide reduces side products like over-chlorinated byproducts.
- Temperature Control : Maintaining temperatures below 70°C prevents decomposition of sensitive intermediates.
- Workup Modifications : Quenching with ice-water instead of aqueous NaOH minimizes aldehyde oxidation to carboxylic acids. Evidence from analogous syntheses shows yield improvements from 45% to 68% via these adjustments .
Q. How should researchers address discrepancies in reported biological activities of derivatives across studies?
Contradictions in bioactivity data (e.g., anti-inflammatory vs. inactive results) require:
- Purity Validation : HPLC (>95% purity) and elemental analysis to exclude impurities.
- Structural Confirmation : Re-evaluate NMR/X-ray data to rule out isomerism or degradation.
- Assay Standardization : Use consistent cell lines (e.g., RAW264.7 for inflammation) and positive controls. For example, triazolethione derivatives of similar pyrazoles showed variable activity due to assay conditions .
Methodological Tables
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
